Cas no 69514-89-2 (1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-)
69514-89-2 structure
Product Name:1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-
CAS No:69514-89-2
MF:C17H18N4O2
MW:310.350423336029
CID:518629
PubChem ID:153061
Update Time:2025-04-19
1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-
- N-methyl-N'-(8-nitroacridin-1-yl)propane-1,3-diamine
- 1,3-Propanediamine, N-methyl-N'-(1-nitro-8-acridinyl)-
- N-Methyl-N'-(1-nitro-8-acridinyl)-1,3-propanediamine
- DTXSID20219753
- 69514-89-2
-
- Inchi: 1S/C17H18N4O2/c1-18-9-4-10-19-14-5-2-6-15-12(14)11-13-16(20-15)7-3-8-17(13)21(22)23/h2-3,5-8,11,18-19H,4,9-10H2,1H3
- InChI Key: UQQVFTQOYFFWJO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2=C1C=C1C(C=CC=C1NCCCNC)=N2)=O
Computed Properties
- Exact Mass: 310.14314
- Monoisotopic Mass: 310.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 544.7°Cat760mmHg
- Flash Point: 283.2°C
- Refractive Index: 1.706
- PSA: 80.09
1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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4. Estimation of hydrogen sulfide from crude petroleum: a unique invention using a simple chemosensor†Shampa Kundu,Prithidipa Sahoo New J. Chem., 2019,43, 12369-12374
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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